4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide

• IUPAC Name: 4-(4-fluoroanilino)-N-(4-methoxyphenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C19H22FN3OS/c1-24-18-8-6-16(7-9-18)22-19(25)23-12-10-17(11-13-23)21-15-4-2-14(20)3-5-15/h2-9,17,21H,10-13H2,1H3,(H,22,25)
• InChI Key: ORLOXMAQJWFCGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)N2CCC(CC2)NC3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3OS
• Molecular Weight: 359.5 g/mol

Description

4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide, also known as FMP, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarbothioamide derivatives, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In

Mechanism of Action

The mechanism of action of 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide is not fully understood, but several studies have suggested that it acts by inhibiting the activity of certain enzymes and signaling pathways involved in cancer cell growth and survival. 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to inhibit the activity of the proteasome, a cellular complex involved in the degradation of proteins, which plays a critical role in cancer cell survival. 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has also been shown to inhibit the activity of the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to exhibit a wide range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and analgesic properties. 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in vitro and in vivo. Additionally, 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide is its potent anti-cancer activity against various types of cancer cells, making it a potential candidate for the development of new cancer therapies. Additionally, 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. However, one of the limitations of 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide. One area of research is the development of new 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide derivatives with improved solubility and pharmacokinetic properties. Another area of research is the identification of the specific enzymes and signaling pathways targeted by 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide, which could provide new insights into the mechanisms of cancer cell growth and survival. Additionally, further research is needed to determine the safety and efficacy of 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide in vivo, which could pave the way for the development of new cancer therapies and treatments for inflammatory diseases.

Scientific Research Applications

4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Several studies have shown that 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide exhibits potent anti-cancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells. 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in vitro and in vivo. Additionally, 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.